Cas no 1228898-24-5 (3-Bromo-2-(trifluoromethyl)benzonitrile)

3-Bromo-2-(trifluoromethyl)benzonitrile structure

1228898-24-5 structure

Product Name:3-Bromo-2-(trifluoromethyl)benzonitrile

CAS No:1228898-24-5

MF:C₈H₃BrF₃N

MW:250.015331506729

MDL:MFCD16606444

CID:4579342

PubChem ID:67289807

Update Time:2024-11-04

3-Bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(trifluoromethyl)benzonitrile
- Benzonitrile,3-bromo-2-(trifluoromethyl)-
- PS-11478
- 1228898-24-5
- CS-0377856
- SCHEMBL2134651
- AKOS027440904
- G89355
- MFCD16606444
- MDL： MFCD16606444
- Inchi： 1S/C8H3BrF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
- InChI Key： WQERJEKPDHRROX-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(Br)=C1C(F)(F)F

Computed Properties

Exact Mass: 248.94010g/mol
Monoisotopic Mass: 248.94010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

3-Bromo-2-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013006812-250mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	250mg	$470.40	2023-09-03
Alichem	A013006812-500mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	500mg	$790.55	2023-09-03
Alichem	A013006812-1g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	1g	$1549.60	2023-09-03
abcr	AB531590-250 mg	3-Bromo-2-(trifluoromethyl)benzonitrile; .	1228898-24-5		250MG	€129.00	2022-07-29
abcr	AB531590-1 g	3-Bromo-2-(trifluoromethyl)benzonitrile; .	1228898-24-5		1g	€307.00	2022-07-29
Apollo Scientific	PC502063-250mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	250mg	£55.00	2023-09-01
Apollo Scientific	PC502063-1g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	1g	£165.00	2023-09-01
Apollo Scientific	PC502063-5g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	5g	£495.00	2023-09-01
TRC	B710045-1000mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5		1g	$ 787.00	2023-04-18
TRC	B710045-2500mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5		2500mg	$ 1671.00	2023-04-18

3-Bromo-2-(trifluoromethyl)benzonitrile Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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